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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B15610157 Get Quote

Essential Safety and Logistical Information for the Responsible Disposal of Demethylregelin

This document provides a comprehensive, step-by-step guide for the proper disposal of

Demethylregelin, a chemical compound utilized in scientific research. In the absence of

specific disposal directives for Demethylregelin, and to ensure the highest safety standards, it

is imperative to manage all waste containing this compound as hazardous. These procedures

are designed for researchers, scientists, and drug development professionals to facilitate safe

and compliant disposal practices.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to don appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. All

handling of Demethylregelin powder should be conducted in a chemical fume hood to prevent

inhalation.[1]

Summary of Demethylregelin Chemical Data
For reference and proper labeling, key properties of Demethylregelin are summarized below.
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Property Data

Molecular Formula C₃₀H₄₆O₄[2]

Molecular Weight 470.7 g/mol [2]

IUPAC Name

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-

4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-

oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid[2]

Step-by-Step Disposal Protocols
The following protocols outline the procedures for disposing of solid Demethylregelin,

solutions containing Demethylregelin, and contaminated materials. These steps are based on

established guidelines for the disposal of hazardous laboratory waste.

Protocol 1: Disposal of Solid Demethylregelin Waste
Containment: If possible, keep the solid Demethylregelin in its original container. If the

original container is compromised, transfer the powder to a new, compatible, and clearly

labeled sealable container designed for solid hazardous waste.

Labeling: Affix a "Hazardous Waste" label to the container. The label must clearly identify the

contents as "Demethylregelin."

Storage: Ensure the container is tightly sealed when not in use. Store it in a designated

hazardous waste accumulation area.[3] This area should be secure and separate from

general lab traffic.

Pickup: Once the container is full, or in accordance with your institution's waste pickup

schedule, arrange for its collection by your Environmental Health and Safety (EHS) office.

Protocol 2: Disposal of Liquid Waste Containing
Demethylregelin

Segregation and Containment: Do not pour any liquid containing Demethylregelin down the

drain.[4] Collect all liquid waste in a dedicated, leak-proof container with a secure screw-on
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cap. It is advisable to use a container made of a material compatible with the solvent used.

Labeling: Clearly label the container with a "Hazardous Waste" sticker. List all chemical

constituents, including "Demethylregelin" and the solvent(s) used, with their approximate

concentrations.

Storage: Keep the liquid waste container tightly closed when not in use. Store it in a

designated hazardous waste area, preferably within secondary containment to mitigate

spills.[5]

Pickup: Adhere to your institution's hazardous waste storage time limits (e.g., 90 days) and

schedule a pickup with your EHS office before the deadline.

Protocol 3: Disposal of Contaminated Labware and PPE
Solid Waste: Items such as gloves, bench paper, and pipette tips that are contaminated with

Demethylregelin should be considered hazardous waste.

Collection: Place these items in a designated, lined container or a durable, leak-proof

plastic bag clearly marked as "Hazardous Waste."

Labeling: The container or bag must be labeled with the name of the chemical

contaminant, "Demethylregelin."

Disposal: Once the container is full, seal it and arrange for pickup through your institution's

EHS department.

Sharps: Needles, scalpels, and other sharps contaminated with Demethylregelin must be

disposed of in a designated sharps container.[6] The container should be puncture-resistant

and leak-proof. Once the sharps container is full, it should be disposed of as biohazardous or

chemical waste, following your institution's specific guidelines.

Glassware: Contaminated glassware should be decontaminated before being discarded or

reused.

Decontamination: Rinse the glassware with a suitable solvent (e.g., acetone or ethanol)

that can dissolve Demethylregelin. This rinsing should be performed in a chemical fume

hood.
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Rinsate Collection: The solvent rinsate is considered hazardous waste and must be

collected in a properly labeled liquid hazardous waste container.[7]

Disposal of Cleaned Glassware: After thorough decontamination, the glassware can be

washed and reused or disposed of as non-hazardous waste.

Protocol 4: Disposal of Empty Demethylregelin
Containers

Decontamination: To render an empty container non-hazardous, it must be triple-rinsed.[5]

Use a small amount of an appropriate solvent for the initial rinse.

Collect this first rinsate as hazardous waste.

Repeat the rinsing procedure two more times. The subsequent rinsates may also need to

be collected as hazardous waste depending on institutional policy.[5]

Final Disposal: Once the container is triple-rinsed and dry (with the cap off, in a fume hood),

deface or remove the original label. The clean, empty container can then typically be

disposed of in the regular laboratory trash or recycling, in accordance with your institution's

policies.[8]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of

Demethylregelin and associated materials.
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Caption: Decision workflow for the proper disposal of Demethylregelin waste.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Demethylregelin, minimizing risks to themselves and

the community. Always consult your institution's specific Environmental Health and Safety

guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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